Cas no 849062-07-3 (Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]-)

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- structure

849062-07-3 structure

Product Name:Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]-

CAS No:849062-07-3

MF:C₁₄H₁₂BF₃O₄

MW:312.048894882202

MDL:MFCD07369751

CID:716679

PubChem ID:24883698

Update Time:2025-09-24

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]-
- 2-((4-(TRIFLUORO-METHOXY) PHENOXY) METHYL) PHENYL BORIC ACID
- 2-((4-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid
- 2-((4'-(TrifluoroMethoxy)phenoxy)Methyl)phenylboronic acid
- (2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronicacid
- 2-[4-(TRIFLUOROMETHOXY)PHENOXYMETHYL]PHENYLBORONIC ACID
- CS-0178770
- DTXSID40584617
- F74870
- AB32222
- 849062-07-3
- 2-((4''-(Trifluoromethoxy)phenoxy)methyl)phenylboronic Acid
- 2-[[4'-(Trifluoromethoxy)phenoxy]methyl]phenylboronic acid
- BS-22722
- (2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid
- (2-{[4-(Trifluoromethoxy)phenoxy]methyl}phenyl)boronic acid
- VVFYLZIEJWOSIP-UHFFFAOYSA-N
- SCHEMBL2554556
- [2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]boronic acid
- 2-((4-(TRIFLUOROMETHOXY)PHENOXY)METHYL)&
- MFCD07369751
- AKOS015894049
- MDL： MFCD07369751
- Inchi： 1S/C14H12BF3O4/c16-14(17,18)22-12-7-5-11(6-8-12)21-9-10-3-1-2-4-13(10)15(19)20/h1-8,19-20H,9H2
- InChI Key： VVFYLZIEJWOSIP-UHFFFAOYSA-N
- SMILES： B(C1=CC=CC=C1COC1=CC=C(OC(F)(F)F)C=C1)(O)O

Computed Properties

Exact Mass: 312.0780735g/mol
Monoisotopic Mass: 312.0780735g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²

Experimental Properties

Density: 1.37
Melting Point: 153-167 °C (lit.)
Boiling Point: 426°C at 760 mmHg
Flash Point: 211.4°C
Refractive Index: 1.538
PSA: 58.92000
LogP: 1.84400

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- Security Information

Hazard Statement： H413
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- Customs Data

HS CODE：2931900090

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118090-5g	(2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid	849062-07-3	95%	5g	$507.87	2023-08-31
abcr	AB271545-250 mg	2-((4'-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid, 98%; .	849062-07-3	98%	250mg	€144.00	2023-04-26
eNovation Chemicals LLC	Y1258991-1g	(2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid	849062-07-3	98%	1g	$190	2024-06-07
abcr	AB271545-250mg	2-((4'-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid, 98%; .	849062-07-3	98%	250mg	€92.30	2025-04-16
A2B Chem LLC	AB58791-100mg	2-((4'-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid	849062-07-3	98%	100mg	$28.00	2024-04-19
A2B Chem LLC	AB58791-250mg	2-((4'-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid	849062-07-3	98%	250mg	$46.00	2024-04-19
A2B Chem LLC	AB58791-1g	2-((4'-(Trifluoromethoxy)phenoxy)methyl)phenylboronic acid	849062-07-3	98%	1g	$127.00	2024-04-19
1PlusChem	1P003F53-100mg	(2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid	849062-07-3	98%	100mg	$9.00	2025-02-19
1PlusChem	1P003F53-250mg	(2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid	849062-07-3	98%	250mg	$14.00	2025-02-19
1PlusChem	1P003F53-1g	(2-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid	849062-07-3	98%	1g	$37.00	2025-02-19

Boronic acid,B-[2-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]- Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

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